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Compound of Interest

Compound Name:
4-Bromo-3-ethoxyaniline

hydrochloride

Cat. No.: B158802 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromo-3-ethoxyaniline
hydrochloride, a key building block in contemporary organic synthesis and drug discovery.

This document details its chemical and physical properties, provides insight into its synthesis,

and outlines its significant applications, particularly in the development of Proteolysis Targeting

Chimeras (PROTACs). Safety and handling information is also included to ensure its proper

use in a laboratory setting.

Chemical Identification and Properties
4-Bromo-3-ethoxyaniline hydrochloride is a substituted aniline derivative. It is noteworthy

that this compound is associated with two CAS numbers in the chemical supply chain: 846023-

33-4 and 125756-95-8.[1][2][3][4] Researchers are advised to verify the specific CAS number

associated with their procured material.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-Bromo-3-ethoxyaniline
hydrochloride is presented in the table below. Data has been compiled from various chemical

suppliers and safety data sheets.
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Property Value

Molecular Formula C8H11BrClNO

Molecular Weight 252.54 g/mol [3]

Appearance
White to off-white or light yellow crystalline

powder or solid[1]

Purity Typically ≥95% or ≥97%

Storage Temperature Room temperature or refrigerated (0-8 °C)[2][3]

SMILES CCOC1=C(C=C(C=C1)N)Br.Cl

InChI Key CVVLNBLBIWBEPT-UHFFFAOYSA-N

Note: Physical properties such as melting point and boiling point are not consistently reported

across public sources for the hydrochloride salt. For the related free base, 4-bromo-3-

methoxyaniline, a melting point of 96-100 °C is cited.[5]

Synthesis
A detailed, peer-reviewed synthesis protocol specifically for 4-Bromo-3-ethoxyaniline
hydrochloride is not readily available in the public domain. However, a general procedure for

the synthesis of the analogous 4-bromo-3-methoxyaniline from 2-bromo-5-nitroanisole can be

adapted.[5] This involves the reduction of a nitro group to an aniline. The subsequent formation

of the hydrochloride salt is a standard procedure.

General Experimental Protocol (Adapted)
Step 1: Reduction of the Nitroarene Precursor

A plausible precursor for 4-Bromo-3-ethoxyaniline would be 1-bromo-2-ethoxy-4-nitrobenzene.

The reduction can be achieved using a metal catalyst, such as palladium on carbon (Pd/C) with

a hydrogen source, or a reducing agent like tin(II) chloride or zinc powder in the presence of an

acid.

Reaction Scheme:
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To a solution of the nitroarene precursor in a suitable solvent (e.g., ethanol, ethyl acetate,

or tetrahydrofuran), a reducing agent is added.

For catalytic hydrogenation, the mixture is subjected to a hydrogen atmosphere in the

presence of a catalyst (e.g., 10% Pd/C).

The reaction progress is monitored by an appropriate technique, such as Thin Layer

Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Upon completion, the reaction mixture is filtered to remove the catalyst or solid

byproducts.

The filtrate is concentrated under reduced pressure to yield the crude 4-Bromo-3-

ethoxyaniline.

Step 2: Formation of the Hydrochloride Salt

Reaction Scheme:

The crude 4-Bromo-3-ethoxyaniline is dissolved in a suitable organic solvent (e.g., diethyl

ether, dichloromethane, or methanol).

A solution of hydrochloric acid in a compatible solvent (e.g., HCl in diethyl ether or

isopropanol) is added dropwise to the aniline solution while stirring.

The hydrochloride salt typically precipitates out of the solution.

The precipitate is collected by filtration, washed with a cold, non-polar solvent to remove

any remaining impurities, and dried under vacuum.

Applications in Drug Discovery
4-Bromo-3-ethoxyaniline hydrochloride serves as a valuable building block in organic

synthesis, particularly in the construction of complex molecules for pharmaceutical and

agrochemical research.[1] Its primary documented application is in the synthesis of linkers for

Proteolysis Targeting Chimeras (PROTACs).[2]
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PROTACs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin

ligase, leading to the ubiquitination and subsequent degradation of the target protein by the

proteasome.[6][7][8] The aniline group of 4-Bromo-3-ethoxyaniline can be functionalized to

connect to either the target protein ligand or the E3 ligase ligand, while the bromo and ethoxy

groups can be used to modulate the physicochemical properties and conformational

preferences of the resulting PROTAC.

Logical Workflow for PROTAC Synthesis
The following diagram illustrates a generalized workflow for the incorporation of an aniline-

based building block, such as 4-Bromo-3-ethoxyaniline, into a PROTAC molecule.
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Alkylation
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Ligand with Reactive Handle
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or First Ligand

E3 Ligase Ligand
with Reactive Handle

Coupling to
Second Ligand Final PROTAC Molecule

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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